Cas no 402617-00-9 (Methyl 5-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-2-furoate)

Methyl 5-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-2-furoate structure

402617-00-9 structure

Product Name:Methyl 5-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-2-furoate

CAS No:402617-00-9

MF:C₁₂H₁₃N₃O₅

MW:279.248722791672

MDL:MFCD02055732

CID:3057716

PubChem ID:948805

Update Time:2025-04-21

Methyl 5-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-2-furoate Chemical and Physical Properties

Names and Identifiers

- <br>5-(3,5-Dimethyl-4-nitro-pyrazol-1-ylmethyl)-furan-2-carboxylic acid methyl ester
- STK298478
- methyl 5-[(3,5-dimethyl-4-nitropyrazol-1-yl)methyl]furan-2-carboxylate
- methyl 5-({4-nitro-3,5-dimethyl-1H-pyrazol-1-yl}methyl)-2-furoate
- CCG-116633
- Z25768592
- CRA61700
- methyl 5-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]furan-2-carboxylate
- SMR000290547
- AK-968/15363555
- methyl 5-[(3,5-dimethyl-4-nitro-1h-pyrazol-1-yl)methyl]-2-furoate
- 5-(3,5-Dimethyl-4-nitro-pyrazol-1-ylmethyl)-furan-2-carboxylic acid methyl ester
- HMS2688I18
- 402617-00-9
- MLS000718279
- Methyl 5-((3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl)furan-2-carboxylate
- CHEMBL1611327
- AKOS015922005
- Methyl5-((3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl)furan-2-carboxylate
- EN300-227806
- Oprea1_103388
- AKOS000304296
- EU-0017018
- DTXSID901319623
- Methyl 5-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-2-furoate
- MDL： MFCD02055732
- Inchi： 1S/C12H13N3O5/c1-7-11(15(17)18)8(2)14(13-7)6-9-4-5-10(20-9)12(16)19-3/h4-5H,6H2,1-3H3
- InChI Key： NKMLPDFXBCJEHK-UHFFFAOYSA-N
- SMILES： O1C(C(=O)OC)=CC=C1CN1C(C)=C(C(C)=N1)[N+](=O)[O-]

Computed Properties

Exact Mass: 279.08552052Da
Monoisotopic Mass: 279.08552052Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 386
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 103Å²

Experimental Properties

Density: 1.4±0.1 g/cm3
Boiling Point: 453.6±45.0 °C at 760 mmHg
Flash Point: 228.1±28.7 °C
Vapor Pressure: 0.0±1.1 mmHg at 25°C

Methyl 5-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-2-furoate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Methyl 5-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-2-furoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	027300-250mg	5-(3,5-Dimethyl-4-nitro-pyrazol-1-ylmethyl)-furan-2-carboxylic acid methyl ester	402617-00-9		250mg	￡144.00	2022-03-01
Fluorochem	027300-1g	5-(3,5-Dimethyl-4-nitro-pyrazol-1-ylmethyl)-furan-2-carboxylic acid methyl ester	402617-00-9		1g	￡287.00	2022-03-01
Fluorochem	027300-5g	5-(3,5-Dimethyl-4-nitro-pyrazol-1-ylmethyl)-furan-2-carboxylic acid methyl ester	402617-00-9		5g	￡782.00	2022-03-01
TRC	M343873-5mg	Methyl 5-[(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-2-furoate	402617-00-9		5mg	$ 50.00	2022-06-02
TRC	M343873-10mg	Methyl 5-[(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-2-furoate	402617-00-9		10mg	$ 65.00	2022-06-02
TRC	M343873-50mg	Methyl 5-[(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-2-furoate	402617-00-9		50mg	$ 135.00	2022-06-02
Enamine	EN300-227806-0.05g	methyl 5-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]furan-2-carboxylate	402617-00-9	95%	0.05g	$69.0	2024-06-20
Enamine	EN300-227806-0.1g	methyl 5-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]furan-2-carboxylate	402617-00-9	95%	0.1g	$105.0	2024-06-20
Enamine	EN300-227806-0.25g	methyl 5-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]furan-2-carboxylate	402617-00-9	95%	0.25g	$149.0	2024-06-20
Enamine	EN300-227806-0.5g	methyl 5-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]furan-2-carboxylate	402617-00-9	95%	0.5g	$284.0	2024-06-20

Methyl 5-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-2-furoate Related Literature

1. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
2. Aggregation of the metallocycles {Cu8} and {Cu20} using [Cu(bp)] units (H2bp = bis(2-hydroxybenzyl)amine): structures and magnetic properties†

Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
3. An antioxidant self-healing hydrogel for 3D cell cultures†

Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
4. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
5. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888

Related Categories

402617-00-9 (Methyl 5-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-2-furoate) Related Products

Recommended suppliers

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd

Beyond Pharmaceutical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent

上海嵘奥生物技术有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent

Shandong Jing Kun Chemical Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

烟台朗裕新材料科技有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent